N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide

• IUPAC Name: N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C20H18N4OS2/c1-2-17-23-24-20(27-17)22-16(25)12-26-19-14-10-6-7-11-15(14)21-18(19)13-8-4-3-5-9-13/h3-11,21H,2,12H2,1H3,(H,22,24,25)
• InChI Key: WJDHDJMYXPDRKX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(S1)NC(=O)CSC2=C(NC3=CC=CC=C32)C4=CC=CC=C4
• Molecular Formula: C20H18N4OS2
• Molecular Weight: 394.5 g/mol

Description

N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in various fields. This compound is commonly referred to as ETAS and has been studied for its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Glutaminase Inhibition and Cancer Treatment

One key application of compounds related to N-(5-ethyl-1,3,4-thiadiazol-2-yl)-2-[(2-phenyl-1H-indol-3-yl)sulfanyl]acetamide is in cancer research, particularly as glutaminase inhibitors. A study by Shukla et al. (2012) on bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs, which are structurally related to the compound , revealed their potential as therapeutic agents for cancer. These compounds demonstrated effectiveness in inhibiting the growth of lymphoma B cells, both in vitro and in mouse models (Shukla et al., 2012).

Anticancer Properties

The compound's derivatives have been explored for their anticancer properties. For instance, a study by Çevik et al. (2020) synthesized and evaluated N-(5-substituted-1,3,4-thiadiazol-2-yl)-2-[(5-(substituted amino)-1,3,4-thiadiazol-2-yl)thio]acetamide derivatives, discovering some with significant cytotoxic activity against cancer cell lines (Çevik et al., 2020).

Antimicrobial and Hemolytic Activities

Another important application is in the field of antimicrobial and hemolytic agents. Rehman et al. (2016) synthesized N-substituted derivatives of 2-{(5-phenyl-1,3,4-Oxadiazol-2-yl)sulfanyl}acetamides, which showed activity against various microbial species and were considered for further biological screening due to their lower toxicity (Rehman et al., 2016).

Synthesis and Structural Analysis

The synthesis and structural characterization of compounds structurally related to the specified compound is also a significant area of research. Studies like that by Yu et al. (2014) and Ismailova et al. (2014) provide insights into the synthesis methods and structural properties of such compounds, contributing to a deeper understanding of their potential applications (Yu et al., 2014); (Ismailova et al., 2014).